molecular formula C11H8Cl2N2O B1368090 2,4-Dichloro-5-(4-methoxyphenyl)pyrimidine CAS No. 1523618-07-6

2,4-Dichloro-5-(4-methoxyphenyl)pyrimidine

Cat. No. B1368090
CAS RN: 1523618-07-6
M. Wt: 255.1 g/mol
InChI Key: HIFPSJNJLGNUIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,4-Dichloro-5-(4-methoxyphenyl)pyrimidine is a synthetic heterocyclic organic compound. It is a human skin sensitizer and has been used in the synthesis of various compounds .


Synthesis Analysis

This compound can be synthesized through various methods. For instance, it can be used as a starting material to synthesize 5-fluoropyrimidine-2-carboxamides and 5-fluoropyrimidine-4-carboxamides as potential kinase inhibitors . It can also react with piperidine to produce 2-chloro-5-methyl-4-piperidin-1-yl-pyrimidine .


Molecular Structure Analysis

The molecular weight of this compound is 255.1 . Its IUPAC name is this compound and its InChI code is 1S/C11H8Cl2N2O/c1-16-8-4-2-7(3-5-8)9-6-14-11(13)15-10(9)12/h2-6H,1H3 .


Chemical Reactions Analysis

This compound undergoes effective one-pot, regioselective double Suzuki coupling reaction to yield diarylated pyrimidines . It can also be used in the synthesis of (2-chloro-6-methyl-pyrimidin-4-yl)-(2,3-dihydro-benzothiazol-6-yl)-amine .


Physical And Chemical Properties Analysis

This compound is a solid at room temperature . It should be stored in a refrigerator .

Scientific Research Applications

Synthesis Techniques and Intermediates

  • Synthesis and Intermediate Uses : 2,4-Dichloro-5-(4-methoxyphenyl)pyrimidine is a novel intermediate in pyrimidine synthesis. It can be synthesized using methyl methoxyacetate, methyl formate, carbamide, and phosphoryl chloride, achieving a high purity over 99.5% (Liu Guo-ji, 2009). Additionally, it serves as a building block in the synthesis of novel dendrimers, which are useful in applications requiring rigid structures and high resistance to conditions (W. Maes, D. Amabilino, & W. Dehaen, 2003).

Antiviral and Antibacterial Properties

  • Antiviral Activities : Some derivatives of this compound demonstrate significant antiviral activities, particularly against retroviruses in cell cultures. This includes inhibitory effects on human immunodeficiency virus and Moloney murine sarcoma virus-induced cytopathicity (D. Hocková et al., 2003).
  • Antibacterial Properties : Derivatives like 1,2,3-aryl-1,2,3,4-tetrahydropyrimido[4,5-d]pyrimidine, synthesized using this compound, have shown promising antibacterial properties against several strains of bacteria (J. Cieplik et al., 2008).

Corrosion Inhibition

  • Corrosion Inhibition : Pyrimidine derivatives are effective as corrosion inhibitors. For instance, a pyrimidine–based compound showed high efficiency in preventing CO2 corrosion of steel in aggressive environments, which is relevant for oilfield applications (I. Onyeachu et al., 2019).

Antitumor Activities

  • Antitumor Properties : Some pyrimidine derivatives, particularly those incorporating this compound, have been evaluated for antitumor properties. They have shown efficacy in inhibiting tumor growth in various cancer cell lines (L. Grigoryan et al., 2008).

Safety and Hazards

2,4-Dichloro-5-(4-methoxyphenyl)pyrimidine is classified as Acute Tox. 4 Oral - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3 . It is a human skin sensitizer . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

Relevant Papers Several papers have been published on this compound and related compounds. These include studies on the synthesis, anti-inflammatory activities, and structure–activity relationships of pyrimidines , as well as research on the design, synthesis, and antimicrobial study of some pyrimidine derivatives .

properties

IUPAC Name

2,4-dichloro-5-(4-methoxyphenyl)pyrimidine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H8Cl2N2O/c1-16-8-4-2-7(3-5-8)9-6-14-11(13)15-10(9)12/h2-6H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HIFPSJNJLGNUIS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C2=CN=C(N=C2Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H8Cl2N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID801253684
Record name Pyrimidine, 2,4-dichloro-5-(4-methoxyphenyl)-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801253684
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

255.10 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1523618-07-6
Record name Pyrimidine, 2,4-dichloro-5-(4-methoxyphenyl)-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1523618-07-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Pyrimidine, 2,4-dichloro-5-(4-methoxyphenyl)-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801253684
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2,4-Dichloro-5-(4-methoxyphenyl)pyrimidine
Reactant of Route 2
Reactant of Route 2
2,4-Dichloro-5-(4-methoxyphenyl)pyrimidine
Reactant of Route 3
Reactant of Route 3
2,4-Dichloro-5-(4-methoxyphenyl)pyrimidine
Reactant of Route 4
Reactant of Route 4
2,4-Dichloro-5-(4-methoxyphenyl)pyrimidine
Reactant of Route 5
Reactant of Route 5
2,4-Dichloro-5-(4-methoxyphenyl)pyrimidine
Reactant of Route 6
Reactant of Route 6
2,4-Dichloro-5-(4-methoxyphenyl)pyrimidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.